2-(2,4-dichlorophenyl)-N-(1-propyl-4-piperidinyl)acetamide

• IUPAC Name: 2-(2,4-dichlorophenyl)-N-(1-propylpiperidin-4-yl)acetamide
• InChI: InChI=1S/C16H22Cl2N2O/c1-2-7-20-8-5-14(6-9-20)19-16(21)10-12-3-4-13(17)11-15(12)18/h3-4,11,14H,2,5-10H2,1H3,(H,19,21)
• InChI Key: PJRSJSSTYTYLOX-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCC(CC1)NC(=O)CC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C16H22Cl2N2O
• Molecular Weight: 329.3 g/mol

Description

2-(2,4-dichlorophenyl)-N-(1-propyl-4-piperidinyl)acetamide, also known as Fentanyl, is a synthetic opioid that is widely used in medical research. It was first synthesized in 1960 by Paul Janssen, a Belgian chemist, and has since become one of the most potent opioids available. Fentanyl is used for both medical and research purposes, and its unique properties have made it an essential tool in the study of pain and other physiological processes.

Mechanism Of Action

2-(2,4-dichlorophenyl)-N-(1-propyl-4-piperidinyl)acetamide acts on the central nervous system by binding to specific opioid receptors in the brain and spinal cord. This binding results in the inhibition of pain signals and the release of dopamine, which produces feelings of euphoria and relaxation. 2-(2,4-dichlorophenyl)-N-(1-propyl-4-piperidinyl)acetamide is highly potent and has a rapid onset of action, making it an effective analgesic for acute pain.
Biochemical and Physiological Effects:
2-(2,4-dichlorophenyl)-N-(1-propyl-4-piperidinyl)acetamide has a wide range of biochemical and physiological effects on the body. It produces analgesia, sedation, respiratory depression, and decreased gastrointestinal motility. 2-(2,4-dichlorophenyl)-N-(1-propyl-4-piperidinyl)acetamide also has cardiovascular effects, including decreased blood pressure and heart rate.

Advantages And Limitations For Lab Experiments

2-(2,4-dichlorophenyl)-N-(1-propyl-4-piperidinyl)acetamide has several advantages for use in laboratory experiments. It is highly potent and produces a rapid onset of action, making it an effective tool for studying pain pathways and the effects of opioids on the central nervous system. However, 2-(2,4-dichlorophenyl)-N-(1-propyl-4-piperidinyl)acetamide is also highly addictive and can produce respiratory depression, which limits its use in some experiments.

Future Directions

There are several future directions for research on 2-(2,4-dichlorophenyl)-N-(1-propyl-4-piperidinyl)acetamide. One area of interest is the development of new opioid drugs that are less addictive and have fewer side effects. Another area of research is the study of the long-term effects of 2-(2,4-dichlorophenyl)-N-(1-propyl-4-piperidinyl)acetamide use on the brain and other organs. Additionally, 2-(2,4-dichlorophenyl)-N-(1-propyl-4-piperidinyl)acetamide is being studied for its potential use in the treatment of depression and other psychiatric disorders.

Synthesis Methods

2-(2,4-dichlorophenyl)-N-(1-propyl-4-piperidinyl)acetamide is synthesized from N-phenethyl-4-piperidone, which is reacted with aniline and acetic anhydride to produce N-phenethyl-4-piperidinone. The resulting compound is then reacted with 2,4-dichlorobenzaldehyde to produce 2-(2,4-dichlorophenyl)-N-phenethyl-4-piperidinol. This compound is then reacted with propylamine and acetic anhydride to produce 2-(2,4-dichlorophenyl)-N-(1-propyl-4-piperidinyl)acetamide, or 2-(2,4-dichlorophenyl)-N-(1-propyl-4-piperidinyl)acetamide.

Scientific Research Applications

2-(2,4-dichlorophenyl)-N-(1-propyl-4-piperidinyl)acetamide is widely used in medical research for its potent analgesic properties. It is used to study pain pathways and the mechanisms of pain relief. 2-(2,4-dichlorophenyl)-N-(1-propyl-4-piperidinyl)acetamide is also used to study the effects of opioids on the central nervous system and to develop new opioid drugs. Additionally, 2-(2,4-dichlorophenyl)-N-(1-propyl-4-piperidinyl)acetamide is used in veterinary medicine to sedate large animals.